1-(4-chlorophenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine oxalate

• IUPAC Name: 1-(4-chlorophenyl)-4-[(3-methylthiophen-2-yl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C16H19ClN2S.C2H2O4/c1-13-6-11-20-16(13)12-18-7-9-19(10-8-18)15-4-2-14(17)3-5-15;3-1(4)2(5)6/h2-6,11H,7-10,12H2,1H3;(H,3,4)(H,5,6)
• InChI Key: OPMKBCJLNYNIGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN2CCN(CC2)C3=CC=C(C=C3)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C18H21ClN2O4S
• Molecular Weight: 396.9 g/mol

Description

1-(4-chlorophenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine oxalate, commonly known as CTMP, is a synthetic compound that belongs to the piperazine class of chemicals. CTMP is a relatively new research chemical that has gained attention in the scientific community due to its potential use in research and development.

Mechanism of Action

The exact mechanism of action of CTMP is not fully understood, but it is believed to work by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can improve mood and cognitive function.
Biochemical and Physiological Effects:
CTMP has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It has also been shown to increase levels of dopamine, norepinephrine, and serotonin in the brain, which can improve mood and cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CTMP in lab experiments is its ability to selectively target dopamine and norepinephrine reuptake, which can lead to more precise results. However, CTMP has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several areas of future research that could be explored with CTMP. These include studies on its potential as a treatment for depression, anxiety, and ADHD, as well as its effects on the immune system and cardiovascular system. Additionally, more research is needed to fully understand the mechanism of action of CTMP and its long-term effects on the brain and body.

Synthesis Methods

CTMP can be synthesized through several methods, including the Mannich reaction and the reductive amination of 4-chlorobenzaldehyde with 3-methyl-2-thiophenemethylamine. The most common method of synthesis involves the use of a palladium catalyst to facilitate the reaction between 4-chlorobenzaldehyde and 3-methyl-2-thiophenemethylamine.

Scientific Research Applications

CTMP has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and immune system. CTMP has been shown to have potential as a treatment for depression, anxiety, and attention deficit hyperactivity disorder (ADHD).